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Compound of Interest

Compound Name: 1-(But-3-yn-1-yl)piperidin-4-amine

Cat. No.: B12051558

Get Quote

Executive Summary & Chemical Identity
1-(But-3-yn-1-yl)piperidin-4-amine is a heterobifunctional scaffold featuring a primary amine

(for amide coupling/reductive amination) and a terminal alkyne (for copper-catalyzed azide-

alkyne cycloaddition, CuAAC). It is extensively used in the synthesis of PROTACs (Proteolysis

Targeting Chimeras) and fragment-based drug discovery (FBDD).
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Property Data Specification

CAS Number 1153254-94-4 (Free Base)

IUPAC Name 1-(But-3-yn-1-yl)piperidin-4-amine

Synonyms
1-(3-Butynyl)-4-piperidinamine; 4-Amino-1-(3-

butynyl)piperidine

Molecular Formula C₉H₁₆N₂

Molecular Weight 152.24 g/mol

SMILES C#CCCN1CCC(N)CC1

Physical State
Pale yellow oil or low-melting solid (Free base);

White solid (HCl salt)

Solubility Soluble in DMSO, Methanol, DCM, Chloroform

Hazard Identification (GHS Classification)
Note: Specific toxicological data for this CAS is limited. Classification is derived from structural

analogs (aliphatic amines/piperidines) and functional group reactivity.

Signal Word:DANGER
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Cat.[1] 1B / 2

H314: Causes severe skin

burns and eye damage

(Conservative classification for

free amines).

Acute Toxicity (Oral) Cat.[1] 4
H302: Harmful if swallowed.[1]

[2][3]

Serious Eye Damage Cat. 1
H318: Causes serious eye

damage.[3]

Sensitization (Skin) Cat. 1

H317: May cause an allergic

skin reaction (Alkyne/Amine

potential).

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3][4]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.[3]

Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2][3][4]

Remove contact lenses, if present and easy to do.[2][3][4] Continue rinsing.[2][3][4]

P310: Immediately call a POISON CENTER or doctor/physician.

Handling, Storage & Stability
The dual functionality (amine + alkyne) requires specific protocols to prevent polymerization or

oxidative degradation.

Storage Protocol
Temperature: Store at 2°C to 8°C (Refrigerated). Long-term storage of the free base is best

at -20°C.
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Atmosphere: Hygroscopic and air-sensitive. Store under Argon (Ar) or Nitrogen (N₂).

Incompatibility:

Acids: Exothermic reaction (forms salts).

Oxidizing Agents: Incompatible with amines and alkynes.

Heavy Metals (Cu, Ag): Terminal alkynes can form explosive acetylides with copper, silver,

or mercury salts under basic conditions. Avoid metallic spatulas during handling.

Stability Logic
Amine Oxidation: Primary amines absorb CO₂ from air to form carbamates; store in tightly

sealed vials.

Alkyne Polymerization: Terminal alkynes are generally stable but can polymerize under high

heat or radical conditions.

Emergency Response & First Aid
Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Do not use mouth-to-mouth

if victim ingested or inhaled the substance.

Skin Contact: Immediate wash with polyethylene glycol 400 (if available) or copious soap

and water. Do not neutralize with acid.

Eye Contact: Rinse thoroughly for at least 15 minutes, lifting upper and lower eyelids.

Consult an ophthalmologist immediately.

Ingestion: Rinse mouth with water. Do NOT induce vomiting (risk of corrosive damage to

esophagus).

Technical Deep Dive: Synthesis & Application
A. Synthesis Workflow
The synthesis typically involves the alkylation of a protected piperidine followed by

deprotection. This modular approach ensures high purity and prevents poly-alkylation.
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Step 1: Alkylation

Reactants:tert-Butyl piperidin-4-ylcarbamate (4-N-Boc-aminopiperidine) + 4-Bromobut-1-yne.

Conditions: K₂CO₃ (Base), Acetonitrile (Solvent), Reflux (80°C), 12-16h.

Mechanism: Sₙ2 nucleophilic attack of the secondary piperidine amine on the alkyl halide.

Step 2: Deprotection

Reagents: TFA/DCM (1:1) or 4M HCl in Dioxane.

Product: Yields the dihydrochloride or trifluoroacetate salt, which is more stable than the free

base.

B. Visualization: Synthesis & Safety Logic

Reaction Conditions

Start: 4-N-Boc-aminopiperidine + 4-Bromobut-1-yne
(K2CO3, MeCN, 80°C)

Intermediate:
N-Boc-1-(but-3-ynyl)piperidine

Sn2 Alkylation Deprotection:
TFA/DCM or HCl/Dioxane

Final Product:
1-(But-3-yn-1-yl)piperidin-4-amine

Boc Removal
SAFETY CHECK:

Avoid Metal Spatulas
(Acetylide Risk)

Handling

Click to download full resolution via product page

Caption: Figure 1. Synthetic pathway for 1-(But-3-yn-1-yl)piperidin-4-amine via N-alkylation

and acid-mediated deprotection.

Application in Drug Discovery (Click Chemistry)
This compound acts as a "Click-ready" linker. The primary amine can be reacted with a

carboxylic acid on a drug pharmacophore, installing an alkyne handle. This handle is then

conjugated to an azide-tagged E3 ligase ligand (e.g., Thalidomide or VHL derivatives) to create

a PROTAC.

Reaction Protocol (CuAAC):
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Solvent: t-BuOH/H₂O (1:1).

Catalyst: CuSO₄·5H₂O (5-10 mol%).

Reductant: Sodium Ascorbate (20-50 mol%).

Procedure: Degas solvents to prevent Cu(I) oxidation. Add azide and alkyne components.

Stir at RT for 2-12h.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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